1-{2-[2-(1H-imidazol-1-yl)ethoxy]-3-methoxybenzyl}-3-azepanamine dihydrochloride

• IUPAC Name: 1-[[2-(2-imidazol-1-ylethoxy)-3-methoxyphenyl]methyl]azepan-3-amine
• InChI: InChI=1S/C19H28N4O2/c1-24-18-7-4-5-16(13-23-9-3-2-6-17(20)14-23)19(18)25-12-11-22-10-8-21-15-22/h4-5,7-8,10,15,17H,2-3,6,9,11-14,20H2,1H3
• InChI Key: PJXGPWSDSXBHEK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCCN2C=CN=C2)CN3CCCCC(C3)N
• Molecular Formula: C19H28N4O2
• Molecular Weight: 344.5 g/mol

Description

1-{2-[2-(1H-imidazol-1-yl)ethoxy]-3-methoxybenzyl}-3-azepanamine dihydrochloride, also known as BRL-15572, is a novel compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of compounds known as G protein-coupled receptor (GPCR) ligands and has been shown to have high affinity and selectivity for the histamine H3 receptor.

Mechanism of Action

1-{2-[2-(1H-imidazol-1-yl)ethoxy]-3-methoxybenzyl}-3-azepanamine dihydrochloride acts as a selective antagonist of the histamine H3 receptor, which is a GPCR that is primarily expressed in the central nervous system. By blocking the activity of this receptor, 1-{2-[2-(1H-imidazol-1-yl)ethoxy]-3-methoxybenzyl}-3-azepanamine dihydrochloride is able to enhance the release of neurotransmitters such as acetylcholine, dopamine, and norepinephrine, which are involved in a variety of cognitive processes.
Biochemical and Physiological Effects:
In preclinical studies, 1-{2-[2-(1H-imidazol-1-yl)ethoxy]-3-methoxybenzyl}-3-azepanamine dihydrochloride has been shown to improve cognitive function in animal models of Alzheimer's disease and schizophrenia. It has also been shown to increase wakefulness and reduce food intake in animal models of sleep disorders and obesity, respectively.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-{2-[2-(1H-imidazol-1-yl)ethoxy]-3-methoxybenzyl}-3-azepanamine dihydrochloride is its high affinity and selectivity for the histamine H3 receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one limitation of 1-{2-[2-(1H-imidazol-1-yl)ethoxy]-3-methoxybenzyl}-3-azepanamine dihydrochloride is its relatively poor solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-{2-[2-(1H-imidazol-1-yl)ethoxy]-3-methoxybenzyl}-3-azepanamine dihydrochloride. One area of interest is the development of more potent and selective H3 receptor antagonists, which could have even greater therapeutic potential. Another area of interest is the investigation of the effects of 1-{2-[2-(1H-imidazol-1-yl)ethoxy]-3-methoxybenzyl}-3-azepanamine dihydrochloride on other neurotransmitter systems, as well as its potential interactions with other drugs. Finally, there is a need for further studies to determine the optimal dosing and administration strategies for 1-{2-[2-(1H-imidazol-1-yl)ethoxy]-3-methoxybenzyl}-3-azepanamine dihydrochloride in various disease states.

Synthesis Methods

The synthesis of 1-{2-[2-(1H-imidazol-1-yl)ethoxy]-3-methoxybenzyl}-3-azepanamine dihydrochloride involves a multi-step process that starts with the reaction of 3-methoxybenzyl bromide with 2-(1H-imidazol-1-yl)ethanol to yield the intermediate compound 2-(2-(1H-imidazol-1-yl)ethoxy)-3-methoxybenzyl bromide. This intermediate is then reacted with 3-azepanamine to yield the final product, 1-{2-[2-(1H-imidazol-1-yl)ethoxy]-3-methoxybenzyl}-3-azepanamine dihydrochloride. The compound is typically obtained as a dihydrochloride salt.

Scientific Research Applications

1-{2-[2-(1H-imidazol-1-yl)ethoxy]-3-methoxybenzyl}-3-azepanamine dihydrochloride has been extensively studied for its potential therapeutic applications, particularly in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. It has also been investigated for its potential use in the treatment of obesity and sleep disorders.